Cas no 180146-79-6 (Benzeneethanamine,4-amino-2-fluoro-)
180146-79-6 structure
Product Name:Benzeneethanamine,4-amino-2-fluoro-
CAS No:180146-79-6
MF:C8H11FN2
MW:154.184745073318
CID:113362
PubChem ID:18621911
Update Time:2025-04-18
Benzeneethanamine,4-amino-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-amino-2-fluoro-
- 4-(2-aminoethyl)-3-fluoroaniline
- Benzeneethanamine, 4-amino-2-fluoro- (9CI)
- DTXSID10595210
- FBVPFKKDRHJLNJ-UHFFFAOYSA-N
- 180146-79-6
- SCHEMBL7239671
-
- Inchi: 1S/C8H11FN2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5H,3-4,10-11H2
- InChI Key: FBVPFKKDRHJLNJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CCN)N
Computed Properties
- Exact Mass: 154.09073
- Monoisotopic Mass: 154.09062652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
Benzeneethanamine,4-amino-2-fluoro- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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